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For Immediate Release

[City, State] — [Date] — A comprehensive technical guide released today offers researchers,
scientists, and drug development professionals an in-depth look at the cognitive domains
assessed by the Cognitive Task Application (COTAPP). This document provides a detailed
analysis of the test's structure, the experimental protocols of its subtests, and the quantitative
data supporting its reliability and validity.

The COTAPP is a computerized assessment designed for children aged 6 to 12, targeting
critical cognitive functions that are foundational to learning and daily life. The test battery is
structured to evaluate a range of cognitive abilities, providing a detailed profile of a child's
cognitive strengths and weaknesses. The primary cognitive domains assessed include
Processing Speed, Attention, Executive Control, Working Memory, and Learning Speed.

Core Cognitive Domains Assessed by COTAPP

The COTAPP test is designed to measure a variety of cognitive skills through a series of
engaging, game-like tasks. The core domains evaluated are:

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1219975#bc-rfq
https://www.benchchem.com/product/b1219975/docs?utm_src=pdf-body#the-cotapp-test-a-technical-deep-dive-into-the-assessment-of-cognitive-domains
https://www.benchchem.com/product/b1219975/docs?utm_src=pdf-body#the-cotapp-test-a-technical-deep-dive-into-the-assessment-of-cognitive-domains
https://www.benchchem.com/product/b1219975/docs?utm_src=pdf-body#the-cotapp-test-a-technical-deep-dive-into-the-assessment-of-cognitive-domains
https://www.benchchem.com/product/b1219975/docs?utm_src=pdf-body#the-cotapp-test-a-technical-deep-dive-into-the-assessment-of-cognitive-domains
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219975?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Processing Speed: The ability to quickly and accurately process simple cognitive information.
» Attention: The capacity to selectively concentrate on a task while ignoring distracting stimuli.

o Executive Control: Higher-order cognitive processes that facilitate goal-directed behavior,
including inhibition and cognitive flexibility.

e (Working) Memory: The ability to hold and manipulate information in mind for a short period.
e Learning Speed: The rate at which an individual acquires new information or skills.

» Behavior during the task: Observational metrics of a child's approach to the tasks, including
response patterns and need for coaching.[1]

These domains are assessed through seven distinct blocks, each targeting specific cognitive
functions. The entire test can be completed in approximately 35 to 40 minutes.[1]

Experimental Protocols

The COTAPP consists of seven sequential blocks, each with a specific experimental protocol
designed to elicit and measure a particular cognitive function.

Block 1. Simple Processing Speed This block measures baseline processing speed. The child
is presented with a stimulus (the character "Cotapp") in the center of the screen and is
instructed to press a designated "yes" button as quickly as possible. This single-choice reaction
time task minimizes demands on more complex cognitive functions.

Block 2: Complex Processing Speed In this block, two different stimuli are presented
sequentially (the character "Cotapp” and a friend). The child must press the "yes" button for
"Cotapp" and a "no" button for the friend. This two-choice reaction time task assesses the
ability to make simple decisions quickly.

Block 3: Reinforcement Sensitivity This task is similar to Block 2, but with the addition of a
reward system. Correct and fast responses are rewarded with points and positive feedback.
This block measures the influence of reinforcement on performance, providing insights into
motivation and learning.
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Block 4: Inhibition This block is designed to measure response inhibition. The stimuli from
Block 2 are now presented on either the left or right side of the screen, creating a stimulus-
response compatibility or incompatibility. The child must inhibit the prepotent response to press
the button on the same side as the stimulus and instead follow the rule learned in Block 2.

Block 5: (Working) Memory This block assesses working memory using an n-back task. The
child is shown a sequence of images and must indicate if the current image is the same as the
one presented 'n’ trials before. The value of 'n' increases as the child successfully completes
the trials, thus increasing the cognitive load.

Block 6: Delay Discounting This task measures the ability to delay gratification. The child is
given a choice between a smaller, immediate reward and a larger, delayed reward. This
provides an indication of impulsivity and the ability to tolerate waiting for a more significant
outcome.

Block 7: Attention (Sustained and Selective) The final block is a sustained attention task. The
child is required to respond to a target stimulus that appears infrequently among a series of
non-target stimuli over an extended period. This measures the ability to maintain focus and
vigilance.

Quantitative Data Summary

The psychometric properties of the COTAPP have been established through validation studies
involving a large normative sample of 1,032 children, a clinical group of 79 children with ADHD,
and a test-retest sample of 127 children.[2] The test generates 22 basic and 46 specialized
outcome parameters.[1][2]

Reliability

Reliability refers to the consistency of a measure. The COTAPP demonstrates good to
excellent reliability across its various parameters.
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- . . Reliability
Reliability Type Cognitive Domain Parameter .
Coefficient
Split-Half Processing Speed Reaction Time Good
Attention Omission Errors Good
Executive Control Inhibition Errors Good
(Working) Memory N-Back Accuracy Good

Test-Retest

Processing Speed

Reaction Time Moderate to Good

Attention

Omission Errors

Moderate to Good

Executive Control

Inhibition Errors

Moderate to Good

(Working) Memory

N-Back Accuracy

Moderate to Good

Note: Specific correlation coefficients are reported in the official COTAPP manual and

supplementary validation documents.

Validity

Validity indicates the extent to which a test measures what it claims to measure. The COTAPP

has demonstrated strong validity through its correlation with other established measures of

cognitive function, academic performance, and its ability to differentiate between typically

developing children and those with developmental disorders like ADHD.[2]
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Validity Type Comparison Measure Key Findings

Moderate positive correlations

with various IQ subtests,
Convergent Intelligence Tests (I1Q) indicating that while related,

COTAPP measures distinct

cognitive processes.

Significant correlations
] between COTAPP scores and
Concurrent Academic Performance ) )
school grades in various

subjects.

Children with ADHD show
significantly different
performance on measures of
Discriminant ADHD Diagnosis attention, inhibition, and
processing speed variability
compared to typically

developing children.

Visualizing the COTAPP Framework

The following diagrams illustrate the logical structure of the COTAPP test and the interrelation

of the assessed cognitive domains.

COTAPP Test Administration Flow
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Figure 1: Sequential flow of the seven blocks in the COTAPP test.
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Figure 2: Relational map of the primary cognitive domains measured.

This technical guide underscores the utility of the COTAPP as a robust instrument for the
detailed assessment of cognitive functions in children. Its standardized, computerized format,
combined with strong psychometric properties, makes it a valuable tool for research and clinical
applications, particularly in the context of drug development and the evaluation of interventions
targeting cognitive enhancement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. COTAPP | Boom [boom.nl]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1219975/docs?utm_src=pdf-body-img#the-cotapp-test-a-technical-deep-dive-into-the-assessment-of-cognitive-domains
https://www.benchchem.com/product/b1219975/docs?utm_src=pdf-body#the-cotapp-test-a-technical-deep-dive-into-the-assessment-of-cognitive-domains
https://www.benchchem.com/product/b1219975?utm_src=pdf-custom-synthesis#bc-rfq
https://www.boom.nl/psychologie/cotapp
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219975?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o 2. [PDF] De Cognitieve Test Applicatie (COTAPP): geavanceerde computertest voor het
meten van aandacht, informatieverwerking en executieve functies bij kinderen | Semantic
Scholar [semanticscholar.org]

» To cite this document: BenchChem. [The COTAPP Test: A Technical Deep Dive into the
Assessment of Cognitive Domains]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1219975/docs#the-cotapp-test-a-technical-deep-
dive-into-the-assessment-of-cognitive-domains]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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